Cas no 88562-02-1 (1H-Indazole-3-acetic acid, 5-chloro-, octyl ester)

1H-Indazole-3-acetic acid, 5-chloro-, octyl ester structure
88562-02-1 structure
Product Name:1H-Indazole-3-acetic acid, 5-chloro-, octyl ester
CAS No:88562-02-1
MF:C17H23ClN2O2
MW:322.829723596573
CID:628619
PubChem ID:13252457
Update Time:2025-04-19

1H-Indazole-3-acetic acid, 5-chloro-, octyl ester Chemical and Physical Properties

Names and Identifiers

    • 1H-Indazole-3-acetic acid, 5-chloro-, octyl ester
    • octyl 2-(5-chloro-2H-indazol-3-yl)acetate
    • 88562-02-1
    • Octyl (5-chloro-2H-indazol-3-yl)acetate
    • SCHEMBL11133828
    • DTXSID80532117
    • Inchi: 1S/C17H23ClN2O2/c1-2-3-4-5-6-7-10-22-17(21)12-16-14-11-13(18)8-9-15(14)19-20-16/h8-9,11H,2-7,10,12H2,1H3,(H,19,20)
    • InChI Key: CWKWCTSHNHPQOJ-UHFFFAOYSA-N
    • SMILES: ClC1C=CC2C(C=1)=C(CC(=O)OCCCCCCCC)NN=2

Computed Properties

  • Exact Mass: 322.1448057g/mol
  • Monoisotopic Mass: 322.1448057g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 10
  • Complexity: 341
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.4
  • Topological Polar Surface Area: 55Ų
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